Cas no 531-35-1 (Isopilocarpine)

Isopilocarpine structure
Isopilocarpine structure
Product Name:Isopilocarpine
CAS No:531-35-1
MF:C11H16N2O2
MW:208.256942749023
CID:372175
PubChem ID:91468
Update Time:2025-04-19

Isopilocarpine Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-, (3R,4R)-
    • Isopilocarpine
    • (3R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
    • beta-pilocarpine
    • (3R,4R)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone
    • (3R-trans)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone
    • A-Pilocarpine
    • CHEBI:39458
    • BSPBio_002836
    • UNII-J9UV7D2OI9
    • Spectrum_001285
    • NS00080124
    • Spectrum5_001781
    • Spectrum4_000120
    • 531-35-1
    • Spectrum3_001268
    • SCHEMBL188019
    • (3R,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
    • TNP00085
    • Hydrochloride, Pilocarpine
    • Q27120035
    • DTXSID701316166
    • CHEMBL91776
    • KBio2_006901
    • KBio2_001765
    • BDBM50008075
    • KBioGR_000480
    • (3R,4R)-3-ETHYL-4-((1-METHYL-1H-IMIDAZOL-5-YL)METHYL)DIHYDROFURAN-2(3H)-ONE
    • 2(3H)-FURANONE, 3-ETHYLDIHYDRO-4-((1-METHYL-1H-IMIDAZOL-5-YL)METHYL)-, (3R,4R)-
    • (3R,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]dihydrofuran-2(3H)-one
    • BRD-K75983763-008-01-2
    • PILOCARPINE IMPURITY, ISOPILOCARPINE- [USP IMPURITY]
    • KBioSS_001765
    • NCGC00017213-01
    • 3-Isopilocarpine
    • (+)-Isopilocarpine
    • PILOCARPINE HYDROCHLORIDE IMPURITY ISOPILOCARPINE [USP IMPURITY]
    • KBio3_002336
    • J9UV7D2OI9
    • PILOCARPINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
    • KBio2_004333
    • QCHFTSOMWOSFHM-WCBMZHEXSA-N
    • EINECS 208-506-5
    • Inchi: 1S/C11H16N2O2/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2/h5,7-8,10H,3-4,6H2,1-2H3/t8-,10+/m0/s1
    • InChI Key: QCHFTSOMWOSFHM-WCBMZHEXSA-N
    • SMILES: O1C([C@H](CC)[C@H](C1)CC1=CN=CN1C)=O

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.22
  • Boiling Point: 431.8°Cat760mmHg
  • Flash Point: 215°C
  • Refractive Index: 1.584
  • PSA: 44.12000
  • LogP: 1.16180

Isopilocarpine Pricemore >>

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